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Introduction
Quinoline Yellow (E104) is a synthetic, water-soluble yellow dye permitted for use as a food

additive in a variety of products, including beverages, confectionery, and cosmetics.[1][2] It is a

mixture of sodium salts of sulfonated 2-(2-quinolyl)-1,3-indandione, primarily consisting of

disulfonates, with smaller amounts of mono- and trisulfonates.[1] Due to potential links to

hyperactivity in children and other sensitivity reactions, the use of Quinoline Yellow is strictly

regulated in many countries, with maximum permitted levels (MPLs) established for different

food categories.[2][3] Accurate and reliable quantification of E104 in beverages is therefore

crucial for ensuring regulatory compliance, guaranteeing consumer safety, and maintaining

product quality.

This application note provides detailed protocols for the quantification of Quinoline Yellow

(E104) in beverage samples using two common analytical techniques: UV-Vis

Spectrophotometry and High-Performance Liquid Chromatography (HPLC).
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The following table summarizes key quantitative parameters for the determination of Quinoline

Yellow (E104) from various reported methods.

Analytical
Method

Linearity
Range (µg/mL)

Limit of
Detection
(LOD) (µg/mL)

Limit of
Quantification
(LOQ) (µg/mL)

Recovery (%)

Second

Derivative

Spectrophotomet

ry

Up to 15.0[3][4]

[5]
- - -

First and Second

Derivative

Spectrophotomet

ry

Up to 24[6] - - -

HPLC - 0.905 - 2.26 2.743 - 6.85 -

Experimental Protocols
Method 1: UV-Vis Spectrophotometry
This method is based on the direct measurement of the absorbance of Quinoline Yellow at its

wavelength of maximum absorption. The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) recommends a spectrophotometric method for the determination of total coloring

matters in Quinoline Yellow.[7][8]

1. Reagents and Materials

Quinoline Yellow (E104) analytical standard

Aqueous acetic acid solution or Acetate buffer (pH 4.5)[4][7][9]

Deionized water

Volumetric flasks

Pipettes
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UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

2. Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of Quinoline Yellow

analytical standard and dissolve it in a 100 mL volumetric flask with the chosen solvent

(aqueous acetic acid or acetate buffer).

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 2, 5, 10,

15 µg/mL) by diluting the stock standard solution with the same solvent.[5]

3. Sample Preparation

Degassing: For carbonated beverages, degas the sample by sonication or vigorous shaking.

[10][11]

Dilution: Accurately pipette a known volume of the beverage sample into a volumetric flask

and dilute with the solvent to bring the E104 concentration within the linear range of the

calibration curve. A preliminary scan can help determine the appropriate dilution factor.

Filtration: If the sample is turbid, filter it through a 0.45 µm syringe filter to remove any

particulate matter.[4][9]

4. Spectrophotometric Analysis

Set the spectrophotometer to scan a wavelength range (e.g., 350-550 nm) to determine the

wavelength of maximum absorbance (λmax) for Quinoline Yellow, which is approximately

411-414 nm.[1][7]

Use the solvent as a blank to zero the instrument.

Measure the absorbance of each working standard solution and the prepared sample

solution at the determined λmax.

Construct a calibration curve by plotting the absorbance of the standard solutions versus

their concentrations.
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Determine the concentration of E104 in the sample solution from the calibration curve.

Calculate the concentration of E104 in the original beverage sample, taking into account the

dilution factor.

Experimental Workflow for UV-Vis Spectrophotometry
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Caption: Workflow for E104 quantification by UV-Vis Spectrophotometry.

Method 2: High-Performance Liquid Chromatography
(HPLC)
HPLC offers higher selectivity and sensitivity for the quantification of E104, especially in

complex beverage matrices or for simultaneous analysis of multiple dyes. A common approach

involves reverse-phase chromatography with a C18 column.[12]

1. Reagents and Materials

Quinoline Yellow (E104) analytical standard

HPLC-grade acetonitrile[13]
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HPLC-grade water

Ammonium acetate[12]

Acetic acid[11]

Volumetric flasks

Pipettes

HPLC system with a UV-Vis or Diode Array Detector (DAD)

C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)[12]

Syringe filters (0.45 µm)

2. Chromatographic Conditions

Mobile Phase A: 10 mM ammonium acetate in water/acetonitrile (95/5, v/v)[12]

Mobile Phase B: 10 mM ammonium acetate in water/acetonitrile (15/85, v/v)[12]

Gradient: A suitable gradient can be optimized, for example: 0-5 min (100% A to 75% A), 5-8

min (hold at 75% A), 8-13 min (75% A to 65% A), 13-17 min (hold at 65% A), followed by re-

equilibration.[12]

Flow Rate: 1.0 mL/min[12]

Column Temperature: 40 °C[12][14]

Injection Volume: 10-50 µL[12]

Detection Wavelength: Wavelength of maximum absorbance for E104 (approx. 411-414 nm)

or a broader range if using a DAD.

3. Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of Quinoline Yellow

analytical standard and dissolve it in a 100 mL volumetric flask with the mobile phase A.
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Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10,

25, 50 µg/mL) by diluting the stock standard solution with mobile phase A.[12]

4. Sample Preparation

Degassing: For carbonated beverages, degas the sample using sonication.[11]

Dilution: Dilute the beverage sample with mobile phase A to ensure the E104 concentration

falls within the calibration range.

Filtration: Filter the diluted sample through a 0.45 µm syringe filter prior to injection.[12]

5. HPLC Analysis

Equilibrate the HPLC system with the initial mobile phase composition.

Inject the standard solutions and the prepared sample solution.

Record the chromatograms and identify the peak corresponding to Quinoline Yellow based

on its retention time compared to the standards.

Construct a calibration curve by plotting the peak area of the standard solutions versus their

concentrations.

Determine the concentration of E104 in the sample solution from the calibration curve.

Calculate the concentration of E104 in the original beverage sample, accounting for the

dilution factor.
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Caption: Workflow for E104 quantification by HPLC.

Conclusion
Both UV-Vis Spectrophotometry and HPLC are suitable methods for the quantification of

Quinoline Yellow (E104) in beverages. The choice of method will depend on the specific

requirements of the analysis, such as the complexity of the sample matrix, the need for

simultaneous analysis of other dyes, and the desired level of sensitivity and selectivity. The

protocols provided in this application note offer a detailed framework for the accurate and

reliable determination of E104, supporting quality control and regulatory compliance in the

beverage industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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